Cas no 1179487-78-5 (2-fluoro-4,6-dimethyl-3-Pyridinecarbonitrile)

• Product Name: 2-fluoro-4,6-dimethyl-3-Pyridinecarbonitrile
• CAS No: 1179487-78-5
• MF: C₈H₇FN₂
• MW: 150.152984857559
• CID: 1100725
• PubChem ID: 44235376
• Update Time: 2025-11-02

2-fluoro-4,6-dimethyl-3-Pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4,6-dimethyl-3-Pyridinecarbonitrile
• 1179487-78-5

• Inchi： 1S/C8H7FN2/c1-5-3-6(2)11-8(9)7(5)4-10/h3H,1-2H3
• InChI Key： LALMNLZQJJYJKK-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 150.05932639g/mol
• Monoisotopic Mass: 150.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 36.7Ų

Additional information on 2-fluoro-4,6-dimethyl-3-Pyridinecarbonitrile

2-Fluoro-4,6-dimethyl-3-Pyridinecarbonitrile (CAS 1179487-78-5): Properties, Applications, and Market Insights

2-Fluoro-4,6-dimethyl-3-Pyridinecarbonitrile (CAS 1179487-78-5) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro-substituted pyridine structure, serves as a versatile building block in organic synthesis. Its molecular formula is C8H7FN2, and it features a nitrile group at the 3-position, enhancing its reactivity in coupling reactions and other transformations.

The growing demand for fluorinated heterocycles in drug discovery has propelled interest in 2-fluoro-4,6-dimethyl-3-pyridinecarbonitrile. Researchers are particularly drawn to its potential in developing kinase inhibitors and other bioactive molecules. Recent studies highlight its role in optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) of drug candidates, a hot topic in modern medicinal chemistry.

From a synthetic perspective, the 2-fluoro-4,6-dimethylpyridine core offers excellent regioselectivity in cross-coupling reactions. This makes it valuable for constructing complex molecules with precision. The compound's electron-withdrawing nitrile group further enhances its utility in nucleophilic aromatic substitution (SNAr) reactions, a frequently searched topic among synthetic chemists.

In material science applications, 2-fluoro-4,6-dimethyl-3-pyridinecarbonitrile has shown promise as a precursor for functionalized polymers. Its ability to introduce both fluorine atoms and nitrile groups into polymeric structures makes it attractive for developing advanced materials with tailored electronic properties. This aligns with current industry trends toward specialty chemicals for electronics and energy storage applications.

The global market for fluoropyridine derivatives is experiencing steady growth, driven by pharmaceutical R&D and agricultural chemical development. Analysts project particular demand for intermediates like CAS 1179487-78-5 in Asia-Pacific markets, where contract research organizations are expanding their synthetic capabilities. Pricing trends indicate moderate stability, though specialty fluorinated compounds often command premium values.

Environmental and regulatory considerations for 2-fluoro-4,6-dimethyl-3-pyridinecarbonitrile follow standard protocols for nitrile-containing compounds. Proper handling requires standard laboratory precautions, though it doesn't fall under stringent hazardous material classifications. This regulatory profile makes it accessible for research applications while maintaining safety standards.

Future research directions for this compound likely focus on expanding its applications in medicinal chemistry. The combination of fluorine substitution and nitrile functionality in a single pyridine scaffold offers unique opportunities for structure-activity relationship studies. Particularly in CNS drug development, where fluorinated compounds show enhanced blood-brain barrier penetration, this molecule may see increased utilization.

For synthetic chemists working with 2-fluoro-4,6-dimethyl-3-pyridinecarbonitrile, recent literature suggests optimized purification methods using column chromatography with specific solvent systems. Analytical characterization typically combines NMR (particularly ¹⁹F NMR), mass spectrometry, and HPLC techniques, addressing common queries about compound verification protocols.

The stability profile of CAS 1179487-78-5 under various conditions has been documented in several studies. It demonstrates good thermal stability up to 150°C and remains stable under inert atmospheres, making it suitable for diverse reaction conditions. These practical handling characteristics contribute to its growing popularity in process chemistry applications.

From a commercial availability standpoint, 2-fluoro-4,6-dimethyl-3-pyridinecarbonitrile is offered by several specialty chemical suppliers, typically in research quantities. Current sourcing strategies emphasize establishing reliable supply chains, especially for pharmaceutical companies engaged in long-term development projects requiring consistent quality standards.